Cas no 42904-20-1 (1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]-)
42904-20-1 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]-
CAS No:42904-20-1
MF:C11H11NO6
MW:253.208143472672
CID:324577
PubChem ID:53430901
Update Time:2025-04-19
1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]-
- 5-(ethoxycarbonylamino)benzene-1,3-dicarboxylic acid
- 42904-20-1
- AKOS008972013
- 5-[(ethoxycarbonyl)amino]benzene-1,3-dicarboxylic acid
- DTXSID10700261
-
- Inchi: 1S/C11H11NO6/c1-2-18-11(17)12-8-4-6(9(13)14)3-7(5-8)10(15)16/h3-5H,2H2,1H3,(H,12,17)(H,13,14)(H,15,16)
- InChI Key: IYTYBZHQEDBDJR-UHFFFAOYSA-N
- SMILES: O(CC)C(NC1C=C(C(=O)O)C=C(C(=O)O)C=1)=O
Computed Properties
- Exact Mass: 253.059
- Monoisotopic Mass: 253.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113A^2
- XLogP3: 0.9
Experimental Properties
- Density: 1.485±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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